Cas no 106-23-0 (Citronellal)

Citronellal Properties

Names and Identifiers

• Citronellal
• RHODINAL
• 2,3-Dihydrocitral
• 3,7-dimethyl-6-octena
• 3,7-dimethyloct-6-enal
• 6-ocetnal,3,7-dimethyl-
• 6-octenal,3,7-dimethyl-
• 6-Octenal,3,7-dimethyl-,(±)-
• b-citronellal
• (±)-Citronellal
• rac-Citronellal
• (±)-3,7-Dimethyl-6-octenal
• 3,7-dimethyloct-6-en-1-al
• ALPHA-CITRONELLAL
• Citronella
• CITRONELLAL 80
• Citronellel
• d-rhodinal
• Levo-citronellal
• 3,7-Dimethyl-6-octenal
• FEMA 2307
• dl-Citronellal
• 3,7-DIMETHYL-6-OCTEN-1-AL
• (+/-)-3,7-DIMETHYL-6-OCTENAL
• CITRONELLAL
• (R)-3,7-dimethyl-6-octenal
• (3S)-(-)-citronellal
• (R)-(+)-Citronellal
• (R)-Citronellal
• (3R)-(+)-citronellal
• (3S)-3,7-dimethyl-6-octenal
• (S)-3,7-dimethyl-6-octenal
• (R)-3,7-dimethyloct-6-enal
• (S)-(-)-citronellal
• beta-citronellal
• (S)-3,7-Dimethyloct-6-enal
• (3R)-3,7-dimethyl-6-octenal
• +Expand

• MDL： MFCD00038090
• InChIKey： NEHNMFOYXAPHSD-UHFFFAOYSA-N
• Inchi： 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3
• SMILES： CC(=CCCC(C)CC=O)C
• BRN： 1720789

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.95790
• PSA: 17.07000
• Merck: 14,2329
• Refractive Index: n20/D 1.451(lit.)
• Water Partition Coefficient: Slightly miscible with water and ethanol.
• Boiling Point: 207 °C(lit.)
• Melting Point: -16°C (estimate)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• FEMA: 2307
• Color/Form: It is colorless or yellowish oily liquid
• PH: 7 (H2O)
• Solubility: Soluble in ethanol, acetone, ethyl acetate and other organic solvents, insoluble in glycerol and water.
• Sensitiveness: Air Sensitive
• Specific Rotation: D25 +11.50°
• Density: 0.857 g/mL at 25 °C(lit.)

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